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Compound of Interest

Compound Name: Cytosine-d2

Cat. No.: B10827506 Get Quote

An In-depth Technical Guide to Commercial Cytosine-d2 for Research Applications

Introduction

Cytosine-d2 (Deuterated Cytosine) is a stable isotope-labeled version of the pyrimidine

nucleobase, cytosine. In this molecule, two hydrogen atoms on the pyrimidine ring are replaced

with deuterium, a non-radioactive, heavy isotope of hydrogen. This substitution results in a

molecule that is chemically identical to its natural counterpart but has a higher molecular

weight. This key characteristic makes Cytosine-d2 an indispensable tool for researchers,

particularly in the field of quantitative analysis using mass spectrometry.

This guide provides a comprehensive overview of commercial Cytosine-d2 for researchers,

scientists, and drug development professionals. It covers commercially available sources,

detailed methodologies for its application as an internal standard, quality control procedures,

and its role in the context of epigenetic research.

Commercial Suppliers of Cytosine-d2
Cytosine-d2 is available from several reputable chemical suppliers that specialize in stable

isotope-labeled compounds for research purposes. The choice of supplier may depend on

factors such as required purity, available quantity, cost, and shipping times. Below is a

summary of key product specifications from various commercial vendors.

Table 1: Supplier and Product Specifications for Cytosine-d2

Foundational & Exploratory

Check Availability & Pricing
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Supplier
Product
Name/Num
ber

CAS
Number

Molecular
Formula

Formula
Weight (
g/mol )

Stated
Isotopic
Purity/Enric
hment

Cayman

Chemical

Cytosine-d2

(Item No.

106391-24-6)

106391-24-6 C₄H₃D₂N₃O 113.1

≥99%

deuterated

forms (d₁-d₂)

[1]

CDN

Isotopes

Cytosine-5,6-

d2 (D-6872)
106391-24-6 C₄H₃D₂N₃O 113.12 98 atom % D

BOC

Sciences

Cytosine-

[5,6-d2]

(106391-24-

6)

106391-24-6 C₄H₃D₂N₃O 113.11 98% atom D

Apollo

Scientific

Cytosine-D2

(DE2063)
106391-24-6 C₄H₃D₂N₃O 113.11 98%

LGC

Standards

Cytosine-5,6-

d2
106391-24-6 Not Specified Not Specified Not Specified

MedChemEx

press
Cytosine-d2 106391-24-6 C₄H₃D₂N₃O 113.11 Not Specified

Table 2: Example Pricing for Cytosine-d2

Supplier Quantity Price (USD)

CDN Isotopes 0.1 g $278.00

Note: Prices are subject to change and may not include shipping and handling fees. Users

should consult the supplier's website for current pricing and availability.

Core Application: Quantitative Analysis by Isotope
Dilution Mass Spectrometry

Foundational & Exploratory

Check Availability & Pricing
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The primary application of Cytosine-d2 is as an internal standard (IS) in isotope dilution mass

spectrometry (ID-MS), most commonly with liquid chromatography-tandem mass spectrometry

(LC-MS/MS).[1] This technique is considered the gold standard for quantitative analysis due to

its high accuracy and precision.[2]

The principle relies on adding a known amount of the isotopically labeled standard (Cytosine-
d2) to a sample containing the unlabeled analyte of interest (cytosine). The labeled standard is

nearly identical to the analyte in its chemical and physical properties (e.g., extraction efficiency,

chromatographic retention time, and ionization efficiency). However, it is distinguishable by its

mass-to-charge ratio (m/z) in the mass spectrometer. By measuring the ratio of the signal from

the analyte to the signal from the internal standard, any sample loss during preparation or

variations in instrument response can be accurately corrected for.[2]
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Analytical Process

Data Analysis

Analyte (Cytosine)
(Unknown Amount, Native Isotope Ratio)

Spike Sample with IS

Internal Standard (Cytosine-d2)
(Known Amount, Labeled Isotope Ratio)

Sample Preparation
(Extraction, Derivatization, etc.)

LC-MS/MS Analysis

Measure Peak Area Ratio
(Analyte / IS)

Quantify Analyte
(Using Calibration Curve)
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Sample Preparation

LC-MS/MS Analysis

Data Processing

DNA Sample

Spike with
Cytosine-d2 IS

Enzymatic
Digestion

Protein
Precipitation

Supernatant
Extraction

Reconstitute for
Injection

LC Separation
(C18 Column)

MS/MS Detection
(MRM Mode)

Integrate Peak Areas
(Analyte & IS)

Calculate Area Ratio

Quantify vs.
Calibration Curve
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Quality Control Workflow

Synthesized
Cytosine-d2

HPLC Analysis HR-MS Analysis NMR Analysis

Chemical Purity
(>98%?)

Isotopic Enrichment
(>98%?)

Structural Integrity &
Label Position Confirmed?

Release for Use

Yes

Repurify / Reject

NoYes No Yes No

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10827506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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5-methylcytosine (5mC)
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5-hydroxymethylcytosine
(5hmC)

 TETs
(Oxidation)

5-formylcytosine
(5fC)

 TETs
(Oxidation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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